Cas no 1261979-04-7 (2-(2-Hydroxyphenyl)-6-methylbenzoic acid)

• Product Name: 2-(2-Hydroxyphenyl)-6-methylbenzoic acid
• CAS No: 1261979-04-7
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD18319005
• CID: 2622307
• PubChem ID: 53224932
• Update Time: 2025-05-20

2-(2-Hydroxyphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40688664
• MFCD18319005
• 2'-Hydroxy-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-Hydroxyphenyl)-6-methylbenzoic acid, 95%
• 1261979-04-7
• 2-(2-HYDROXYPHENYL)-6-METHYLBENZOIC ACID
• 2-(2-Hydroxyphenyl)-6-methylbenzoic acid

• MDL： MFCD18319005
• Inchi： 1S/C14H12O3/c1-9-5-4-7-11(13(9)14(16)17)10-6-2-3-8-12(10)15/h2-8,15H,1H3,(H,16,17)
• InChI Key： AJNWJOKFWDGSLY-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 228.078644241Da
• Monoisotopic Mass: 228.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Hydroxyphenyl)-6-methylbenzoic acid

Recent Advances in the Study of 2-(2-Hydroxyphenyl)-6-methylbenzoic acid (CAS: 1261979-04-7) in Chemical Biology and Pharmaceutical Research

2-(2-Hydroxyphenyl)-6-methylbenzoic acid (CAS: 1261979-04-7) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique phenolic and benzoic acid moieties, has been investigated for its diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Recent studies have further elucidated its mechanism of action and potential therapeutic applications, making it a promising candidate for drug development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the molecular interactions of 2-(2-Hydroxyphenyl)-6-methylbenzoic acid with key inflammatory mediators. The study utilized a combination of in vitro assays and molecular docking simulations to demonstrate the compound's ability to inhibit cyclooxygenase-2 (COX-2) activity, a key enzyme involved in the inflammatory response. The findings suggest that this compound could serve as a scaffold for the development of novel anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another recent investigation, detailed in the European Journal of Pharmacology, focused on the antioxidant properties of 2-(2-Hydroxyphenyl)-6-methylbenzoic acid. The researchers employed electron paramagnetic resonance (EPR) spectroscopy to assess the compound's free radical scavenging capacity. Results indicated that the compound exhibits potent antioxidant activity, comparable to well-known antioxidants such as ascorbic acid and α-tocopherol. This property, combined with its low cytotoxicity, positions it as a potential therapeutic agent for oxidative stress-related disorders, including neurodegenerative diseases and cardiovascular conditions.

The antimicrobial potential of 2-(2-Hydroxyphenyl)-6-methylbenzoic acid has also been a subject of recent research. A study published in Antimicrobial Agents and Chemotherapy evaluated the compound's efficacy against a panel of multidrug-resistant bacterial strains. The compound demonstrated significant inhibitory effects against both Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL. These findings highlight its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

In addition to its biological activities, recent synthetic chemistry studies have focused on optimizing the production of 2-(2-Hydroxyphenyl)-6-methylbenzoic acid. A paper in Organic Process Research & Development described a novel, high-yield synthetic route that employs green chemistry principles, reducing the use of hazardous solvents and improving overall efficiency. This advancement is crucial for scaling up production and facilitating further pharmacological studies.

Looking ahead, the versatility of 2-(2-Hydroxyphenyl)-6-methylbenzoic acid continues to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its chemical structure could be modified to enhance bioavailability and tissue specificity. Furthermore, its role in combination therapies, particularly with existing antimicrobial or anti-inflammatory agents, is being examined to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, the growing body of research on 2-(2-Hydroxyphenyl)-6-methylbenzoic acid (CAS: 1261979-04-7) underscores its multifaceted potential in chemical biology and pharmaceutical applications. From its anti-inflammatory and antioxidant properties to its antimicrobial efficacy and synthetic accessibility, this compound represents a valuable asset in the quest for novel therapeutic agents. Continued research and development efforts are expected to further unlock its potential, paving the way for innovative treatments in various medical fields.